Cas no 1818-95-7 (dipentyl benzene-1,4-dicarboxylate)

• Product Name: dipentyl benzene-1,4-dicarboxylate
• CAS No: 1818-95-7
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 1374215
• PubChem ID: 120581
• Update Time: 2025-04-20

dipentyl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dipentyl benzene-1,4-dicarboxylate
• di-n-pentyl terephthalate
• 1818-95-7
• BRN 2147002
• Terephthalic acid, dipentyl ester
• Dipentyl terephthalate
• DTXSID30171191
• SCHEMBL1994995
• 1,4-Benzenedicarboxylic acid, dipentyl ester

• Inchi： 1S/C18H26O4/c1-3-5-7-13-21-17(19)15-9-11-16(12-10-15)18(20)22-14-8-6-4-2/h9-12H,3-8,13-14H2,1-2H3
• InChI Key： SQQSFUNTQGNWKD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 306.18318
• Monoisotopic Mass: 306.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 362.5°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.496
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives